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Compound of Interest

Compound Name: 2,6-Dimethylbenzonitrile

Cat. No.: B146758

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, hazards, and handling protocols
for 2,6-Dimethylbenzonitrile (CAS No. 6575-13-9). As a key intermediate in various organic
synthesis applications, including the development of pharmaceuticals and agrochemicals, a
thorough understanding of its hazard profile is essential for ensuring laboratory safety and
regulatory compliance.[1] This document synthesizes data from authoritative sources to provide
actionable insights for professionals working with this compound.

Chemical Identity and Physical Properties

2,6-Dimethylbenzonitrile is an aromatic nitrile compound featuring a benzene ring substituted
with two methyl groups and a cyano (-C=N) group.[1] Its physical state can be a white to yellow
crystalline powder or a colorless to pale yellow liquid, depending on the ambient temperature.
[1] While it has low solubility in water, it is soluble in organic solvents like ethanol and acetone.

[1]

Table 1: Physical and Chemical Properties of 2,6-Dimethylbenzonitrile
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Property Value Source
CAS Number 6575-13-9 [2]
Molecular Formula CoHoN [2]
Molecular Weight 131.17 g/mol [2]
Appearance White to yellow crystal/powder

| Synonyms | 2-Cyano-m-xylene, Benzonitrile, 2,6-dimethyl- [[1][2] |

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2,6-Dimethylbenzonitrile is classified as a hazardous substance.[3] The primary

hazards are related to acute toxicity, skin and eye irritation, and respiratory tract irritation.[2][3]

Table 2: GHS Hazard Classification for 2,6-Dimethylbenzonitrile

Hazard Class Category Hazard Statement
- H302: Harmful if
Acute Toxicity, Oral Category 4
swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

Source: Aggregated data from multiple sources.[2]
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The corresponding signal word is Warning. Personnel handling this chemical must be fully
aware of these hazards and take all necessary precautions.

First-Aid and Emergency Response Protocols

Prompt and correct first-aid measures are critical in the event of an exposure. The following
protocols are based on standard safety data sheets.

e In Case of Inhalation: Immediately move the affected person to fresh air.[3][4] If breathing is
difficult or stops, provide artificial respiration.[3] Seek immediate medical attention.[4]

» In Case of Skin Contact: Remove all contaminated clothing. Wash the affected skin area
immediately and thoroughly with plenty of soap and water for at least 15 minutes.[3][5] If skin
irritation develops or persists, seek medical advice.[3]

e In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at
least 15 minutes, ensuring to rinse under the eyelids.[3] Remove contact lenses if present
and easy to do.[4] Seek immediate medical attention.[3]

e In Case of Ingestion: Do NOT induce vomiting.[6] Rinse the mouth thoroughly with water.[3]
If the person is conscious, have them drink plenty of water.[5] Call a physician or poison
control center immediately.[3]

The following diagram illustrates the logical flow of actions in response to an accidental
exposure to 2,6-Dimethylbenzonitrile.
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Caption: Workflow for emergency response following exposure.
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Safe Handling, Storage, and Exposure Controls

To mitigate the risks associated with 2,6-Dimethylbenzonitrile, a multi-layered approach
combining engineering controls, administrative controls, and personal protective equipment

(PPE) is necessary.

This diagram illustrates the most effective sequence of control measures.

PPE
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The hierarchy of controls for chemical safety.
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Ventilation: Always handle this compound in a well-ventilated area.[4] The use of a certified
chemical fume hood is strongly recommended to minimize inhalation exposure.[6]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[3] Do not
eat, drink, or smoke in areas where the chemical is used or stored.[4]

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[3][4] The designated storage area should be locked up.[3] Store away from
incompatible materials.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases, as these may lead to hazardous reactions.[3]

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166
(EV) or NIOSH (US) standards.[4][5]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber) and
protective clothing to prevent skin contact.[3][4]

Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a NIOSH/MSHA or European Standard EN 149 approved respirator with a
suitable filter for organic vapors and particulates.[3]

Stability and Reactivity

Under normal laboratory conditions, 2,6-Dimethylbenzonitrile is stable.[3] However, certain

conditions and materials should be avoided to prevent hazardous reactions.

Conditions to Avoid: Excess heat and the formation of dust should be avoided.[3]
Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[3]

Hazardous Decomposition Products: Thermal decomposition can produce toxic fumes,
including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (COz2).[3]

Hazardous Polymerization: Hazardous polymerization does not occur.[3]
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Toxicological and Ecological Information

The toxicological properties of 2,6-Dimethylbenzonitrile have not been fully investigated.
However, available data indicates it is harmful through oral, dermal, and inhalation routes of
exposure.[2]

o Acute Effects: Symptoms of overexposure may include headache, dizziness, nausea, and
vomiting. It is known to cause irritation to the skin, eyes, and respiratory system.[3]

o Chronic Effects: No data is available on carcinogenicity, mutagenicity, or reproductive toxicity.

[3]

o Ecological Information: Environmental release should be avoided.[3] Specific data on
ecotoxicity is limited, but as a nitrile compound, it should be handled as potentially harmful to
aquatic life.

Disposal Considerations

All waste materials containing 2,6-Dimethylbenzonitrile must be disposed of in accordance
with local, state, and federal regulations.

Protocol for Disposal:
o Classification: Classify the waste as hazardous.

o Containment: Collect waste in a designated, properly labeled, and sealed container. Do not
mix with incompatible waste streams.

» Disposal: Dispose of the contents and container through an approved and licensed waste
disposal plant.[3][4] Do not allow the chemical to enter drains or the environment.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
2,6-Dimethylbenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146758#2-6-dimethylbenzonitrile-safety-data-sheet-
and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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